Cas no 1446407-06-2 (3-Pyridinemethanol, 6-bromo-α,α-bis(trifluoromethyl)-)

• Product Name: 3-Pyridinemethanol, 6-bromo-α,α-bis(trifluoromethyl)-
• CAS No: 1446407-06-2
• MF: C₈H₄BrF₆NO
• MW: 324.017882347107
• MDL: MFCD29112057
• CID: 5219163
• Update Time: 2025-10-28

3-Pyridinemethanol, 6-bromo-α,α-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 6-bromo-α,α-bis(trifluoromethyl)-

• MDL： MFCD29112057
• Inchi： 1S/C8H4BrF6NO/c9-5-2-1-4(3-16-5)6(17,7(10,11)12)8(13,14)15/h1-3,17H
• InChI Key： YOQCKYHUJUCSCV-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(Br)C=C1)(O)(C(F)(F)F)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-Pyridinemethanol, 6-bromo-α,α-bis(trifluoromethyl)-

Introduction to 3-Pyridinemethanol, 6-bromo-α,α-bis(trifluoromethyl)- (CAS No. 1446407-06-2)

3-Pyridinemethanol, 6-bromo-α,α-bis(trifluoromethyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1446407-06-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, characterized by its unique structural and electronic properties, which make it a valuable intermediate in synthetic chemistry. The presence of bromine and trifluoromethyl groups enhances its reactivity and potential applications in drug discovery and material science.

The molecular structure of 3-Pyridinemethanol, 6-bromo-α,α-bis(trifluoromethyl)- consists of a pyridine ring substituted with a hydroxymethyl group at the 3-position, a bromine atom at the 6-position, and two α,α-bis(trifluoromethyl) groups at the α-carbon positions of the side chain. This arrangement imparts distinct electronic and steric effects that influence its chemical behavior and biological activity. The trifluoromethyl groups, in particular, are known for their ability to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 3-Pyridinemethanol, 6-bromo-α,α-bis(trifluoromethyl)- has emerged as a promising building block in this endeavor. Its unique structural features make it an ideal candidate for further derivatization to create complex pharmacophores. For instance, researchers have explored its utility in designing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine substituent allows for facile functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacological moieties.

One of the most compelling aspects of 3-Pyridinemethanol, 6-bromo-α,α-bis(trifluoromethyl)- is its potential application in the development of agrochemicals. The trifluoromethyl group is well-documented for its role in enhancing pesticidal activity by improving lipophilicity and metabolic resistance. Consequently, derivatives of this compound have been investigated as leads for new herbicides and fungicides. Preliminary studies suggest that certain analogs exhibit potent activity against resistant weed species while maintaining environmental safety profiles.

The synthesis of 3-Pyridinemethanol, 6-bromo-α,α-bis(trifluoromethyl)- presents both challenges and opportunities for synthetic chemists. The introduction of multiple substituents requires careful planning to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize production processes. These approaches not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

From a computational chemistry perspective, the electronic properties of 3-Pyridinemethanol, 6-bromo-α,α-bis(trifluoromethyl)- have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These calculations provide insights into its reactivity patterns and help predict the outcomes of proposed synthetic routes. Additionally, molecular dynamics simulations have been used to understand how this compound interacts with biological targets at the molecular level.

The pharmaceutical industry has shown particular interest in exploring the potential of 3-Pyridinemethanol, 6-bromo-α,α-bis(trifluoromethyl)- as a scaffold for drug development. Its structural motifs are reminiscent of known bioactive compounds, suggesting that it may serve as a precursor for novel therapeutics. Early-stage pharmacokinetic studies indicate that derivatives of this compound exhibit favorable pharmacokinetic profiles when tested in animal models.

In conclusion,3-Pyridinemethanol, 6-bromo, α,α-bis(trifluoromethyl)- (CAS No. 1446407-06-2) represents a versatile intermediate with broad applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery and agrochemical development. As research continues to uncover new synthetic strategies and biological activities, this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.